1-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride

• CAS No.: 2866352-55-6
• Molecular Formula: C10H12ClFN4
• Molecular Weight: 242.68 g/mol
• IUPAC Name: [1-[(3-fluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H11FN4.ClH/c11-9-3-1-2-8(4-9)6-15-7-10(5-12)13-14-15;/h1-4,7H,5-6,12H2;1H
• InChI Key: PCTHPWVWMMBVPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=C(N=N2)CN.Cl

Description

The compound 1-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride is a triazole-based small molecule featuring a 1,2,3-triazole core substituted at position 1 with a 3-fluorobenzyl group and at position 4 with a methanamine moiety, stabilized as a hydrochloride salt. The triazole ring is a hallmark of "click chemistry" strategies, enabling rapid and regioselective synthesis via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized via a click chemistry reaction between an azide and an alkyne. This reaction is usually catalyzed by copper(I) ions.

Introduction of the Fluorophenyl Group: The 3-fluorophenyl group can be introduced through a nucleophilic substitution reaction using a suitable fluorinated aromatic compound.

Formation of the Methanamine Group: The methanamine group can be introduced via reductive amination of the corresponding aldehyde or ketone.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch or continuous flow processes. These methods typically optimize reaction conditions such as temperature, pressure, and catalyst concentration to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction may yield an alcohol derivative.

Scientific Research Applications

1-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacological agent, particularly in the development of drugs targeting neurological disorders.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Biological Research: The compound is used in studies investigating its effects on various biological pathways and targets.

Industrial Applications: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride involves its interaction with specific molecular targets. The compound may act as an inhibitor or modulator of certain enzymes or receptors, thereby affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

This section compares the target compound with structurally related triazole derivatives, focusing on substituent effects, molecular properties, and research relevance.

Substituent Variations on the Triazole Core

Table 1: Structural and Molecular Comparison

Compound Name	Substituent at Position 1	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
1-{1-[(3-Fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride	3-Fluorobenzyl	C₁₀H₁₁ClFN₄	241.67	Fluorine enhances electronegativity; hydrochloride improves solubility.	Synthesized via CuAAC
[1-(4-Methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine	4-Methylbenzyl	C₁₀H₁₂N₄	188.23	Methyl group increases hydrophobicity; lacks halogen.	Supplier data
(1-(Thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanamine hydrochloride	Thiophen-2-ylmethyl	C₈H₁₀ClN₄S	230.72	Sulfur atom introduces π-conjugation; potential for metal coordination.	Product data
[1-(Oxetan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride	Oxetan-3-yl	C₆H₁₁ClN₄O	190.63	Oxetane improves metabolic stability; polar oxygen atom.	Lab-scale synthesis
[1-((Tetrahydro-2H-pyran-4-yl)methyl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride	Tetrahydro-2H-pyran-4-yl	C₉H₁₆Cl₂N₄O	275.16	Bulky pyran group affects steric hindrance; dihydrochloride enhances solubility.	Discontinued product

Key Differences and Implications

Electron-Withdrawing vs. In contrast, the 4-methylphenyl analog (Table 1) offers electron-donating properties, which may reduce binding affinity in polar environments . Thiophene-containing analogs (e.g., ) introduce sulfur’s polarizability, enabling unique interactions in catalysis or receptor binding .

Solubility and Stability :

• Hydrochloride salts (e.g., target compound, ) generally exhibit higher aqueous solubility than free bases. Dihydrochloride derivatives () further enhance solubility but may complicate purification .
• Oxetane and tetrahydrofuran groups () improve metabolic stability by resisting oxidative degradation, a feature critical for drug development .

Synthetic Accessibility :

• All analogs listed are accessible via CuAAC, as described in foundational click chemistry literature . However, steric hindrance from bulky groups (e.g., tetrahydro-2H-pyran in ) may reduce reaction yields .

Pharmacological and Industrial Relevance

• Fluorinated Triazoles : The target compound’s fluorine atom is strategically positioned to mimic bioactive natural products, making it valuable in kinase inhibitor or antimicrobial agent research.
• Heterocyclic Variants : Thiophene- and oxetane-containing analogs () are explored in materials science and as protease inhibitors due to their unique electronic profiles .
• Safety Profiles : While specific toxicity data for the target compound are unavailable, related triazoles (e.g., ) recommend avoiding strong oxidizers due to decomposition risks .